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Compound of Interest

Compound Name: D-Glucose-13C3-1

Cat. No.: B12417288

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical information on the safe handling, storage, and disposal
of D-Glucose-13C3-1, a stable isotope-labeled compound crucial for metabolic research. The
information is compiled from various safety data sheets and research protocols to ensure a
comprehensive overview for laboratory personnel.

Chemical and Physical Properties

D-Glucose-13C3-1 is a form of D-Glucose where three carbon atoms in the glucose molecule
are replaced with the stable isotope carbon-13 (*3C). This labeling allows researchers to trace
the metabolic fate of glucose in biological systems.

Property Value Reference
Chemical Formula 13C3C3H1206 [1]
Molecular Weight 183.13 g/mol [1]
Appearance White powder [1]
Melting Point 150-152 °C [1]
Solubility Soluble in water. [2]
Isotopic Purity =99 atom % 13C [1]
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Hazard Identification and Safety Precautions

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, D-Glucose-13C3-1 is classified as follows:

Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed
Acute aquatic toxicity 1 H400: Very toxic to aquatic life

) ] o H410: Very toxic to aquatic life
Chronic aquatic toxicity 1 _ _
with long lasting effects

Precautionary Statements:

P264: Wash skin thoroughly after handling.[3]
e P270: Do not eat, drink or smoke when using this product.[3]
e P273: Avoid release to the environment.[3]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[3]

e P330: Rinse mouth.[3]
e P391: Collect spillage.[3]
e P501: Dispose of contents/container to an approved waste disposal plant.[3]

While stable isotope labeling does not significantly alter the chemical reactivity compared to the
unlabeled compound, it is essential to handle D-Glucose-13C3-1 with the same precautions as
any other laboratory chemical.

Toxicological Information

The toxicological properties of D-Glucose-13C3-1 have not been as extensively studied as its
unlabeled counterpart. However, the isotopic labeling is not expected to significantly alter its
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toxicological profile. The acute toxicity data for D-(+)-Glucose is provided as a reference.

Route of Exposure Species Value
Oral LD50 Rat 25,800 mg/kg
Intraperitoneal LD50 Mouse 18,000 mg/kg

It is important to note that while D-Glucose has low acute toxicity, chronic exposure to high
concentrations may have health effects.

First-Aid Measures
In case of exposure to D-Glucose-13C3-1, the following first-aid measures should be taken:

 After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a
physician if symptoms persist.

 After skin contact: Wash off with soap and plenty of water.
o After eye contact: Flush eyes with water as a precaution.

o After swallowing: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Handling and Storage

Handling:

e Avoid formation of dust and aerosols.

e Provide appropriate exhaust ventilation at places where dust is formed.
o Normal measures for preventive fire protection.

Storage:

» Keep container tightly closed in a dry and well-ventilated place.
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» Store at room temperature.[4]

Experimental Protocols

D-Glucose-13C3-1 is a key tracer in metabolic flux analysis (MFA) studies. Below is a
generalized protocol for its use in cell culture.

Objective: To trace the metabolic fate of glucose through glycolysis and the TCA cycle in
cultured mammalian cells.

Materials:

D-Glucose-13C3-1

» Glucose-free cell culture medium (e.g., DMEM)

o Dialyzed Fetal Bovine Serum (dFBS)

e Cultured mammalian cells

» Standard cell culture equipment (incubator, biosafety cabinet, centrifuge, etc.)
e Metabolite extraction solution (e.g., 80% methanol, -80°C)

e LC-MS or GC-MS for metabolite analysis

Procedure:

o Cell Seeding: Seed cells in multi-well plates at a density that allows them to reach 70-80%
confluency at the time of the experiment.

» Media Preparation: Prepare the labeling medium by supplementing glucose-free medium
with D-Glucose-13C3-1 to the desired concentration (typically matching the glucose
concentration of standard media, e.g., 10 mM) and dFBS.

* |sotope Labeling:

o Aspirate the standard growth medium from the cells.
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o Wash the cells once with pre-warmed phosphate-buffered saline (PBS).
o Add the prepared labeling medium to the cells.

o Incubate the cells for a predetermined period to allow for the uptake and metabolism of the
labeled glucose. This time can range from minutes to hours depending on the metabolic
pathways of interest.

o Metabolite Extraction:

o Place the culture plate on ice to quench metabolic activity.

o

Aspirate the labeling medium.

Wash the cells twice with ice-cold PBS.

[¢]

[¢]

Add a pre-chilled metabolite extraction solution to each well.

[e]

Scrape the cells and collect the cell lysate in a microcentrifuge tube.

o

Centrifuge the lysate to pellet cell debris.

e Sample Analysis:

o

Collect the supernatant containing the extracted metabolites.

[e]

Dry the metabolite extract using a vacuum concentrator or nitrogen stream.

o

Resuspend the dried metabolites in a suitable solvent for LC-MS or GC-MS analysis.

[¢]

Analyze the samples to determine the incorporation of 13C into downstream metabolites.

Visualizations
Chemical Structure of D-Glucose-13C3-1
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Caption: Chemical structure of D-Glucose with the first three carbon atoms labeled with 13C.

Experimental Workflow for Metabolic Flux Analysis
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Caption: A generalized workflow for conducting a metabolic flux analysis experiment using D-
Glucose-13C3-1.

Simplified Glycolysis Pathway with **C Tracing
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Caption: Simplified glycolysis pathway showing the flow of the three labeled carbons from D-
Glucose-13C3-1 to Pyruvate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [D-Glucose-13C3-1: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417288#d-glucose-13c3-1-safety-and-handling-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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